Cas no 1804729-97-2 (3-Cyano-5-(difluoromethyl)-2-methoxypyridine-4-methanol)

• Product Name: 3-Cyano-5-(difluoromethyl)-2-methoxypyridine-4-methanol
• CAS No: 1804729-97-2
• MF: C₉H₈F₂N₂O₂
• MW: 214.168828964233
• CID: 4875727
• Update Time: 2025-06-14

3-Cyano-5-(difluoromethyl)-2-methoxypyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-2-methoxypyridine-4-methanol

• Inchi： 1S/C9H8F2N2O2/c1-15-9-5(2-12)7(4-14)6(3-13-9)8(10)11/h3,8,14H,4H2,1H3
• InChI Key： FZFJCPLLDCOKPP-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C#N)=C1CO)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 0.6
• Topological Polar Surface Area: 66.1

Additional information on 3-Cyano-5-(difluoromethyl)-2-methoxypyridine-4-methanol

Comprehensive Overview of 3-Cyano-5-(difluoromethyl)-2-methoxypyridine-4-methanol (CAS No. 1804729-97-2)

The compound 3-Cyano-5-(difluoromethyl)-2-methoxypyridine-4-methanol (CAS No. 1804729-97-2) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, difluoromethyl moiety, and methoxy substitution, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

In recent years, the demand for fluorinated pyridine derivatives like 3-Cyano-5-(difluoromethyl)-2-methoxypyridine-4-methanol has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of fluorine-containing compounds in medicinal chemistry, as highlighted by numerous publications and patents. The compound’s CAS No. 1804729-97-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the key advantages of 3-Cyano-5-(difluoromethyl)-2-methoxypyridine-4-methanol is its role as a building block for small-molecule inhibitors. Its cyano group and difluoromethyl functionality are critical for hydrogen bonding and lipophilicity optimization, respectively. These properties are essential for designing compounds targeting kinases, GPCRs, and other therapeutic targets. The compound’s methoxy group further enhances its solubility, making it suitable for formulation studies.

The synthesis of 3-Cyano-5-(difluoromethyl)-2-methoxypyridine-4-methanol involves multi-step organic transformations, including halogenation, nucleophilic substitution, and oxidation reactions. Researchers often explore its scalability and purity, as these factors are crucial for industrial applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with regulatory standards.

Beyond pharmaceuticals, 3-Cyano-5-(difluoromethyl)-2-methoxypyridine-4-methanol has potential applications in agrochemicals. Its structural features align with the design of herbicides and fungicides, where fluorine substitution is known to enhance efficacy. This dual utility in pharma and agro sectors underscores its commercial value, driving interest from manufacturers and R&D teams worldwide.

Environmental and safety considerations are also paramount when working with 3-Cyano-5-(difluoromethyl)-2-methoxypyridine-4-methanol. While it is not classified as hazardous, proper handling protocols are recommended to minimize exposure. The compound’s biodegradability and ecotoxicological profile are areas of ongoing study, reflecting the industry’s focus on sustainable chemistry.

In summary, 3-Cyano-5-(difluoromethyl)-2-methoxypyridine-4-methanol (CAS No. 1804729-97-2) represents a promising scaffold for innovation in life sciences. Its multifunctional design and broad applicability make it a standout candidate for future breakthroughs. As research continues, this compound is poised to play a pivotal role in advancing both therapeutic and agricultural solutions.